Cas no 17115-51-4 (tetrahydrothiophene-3-oxo-1,1-dioxide)

• Product Name: tetrahydrothiophene-3-oxo-1,1-dioxide
• CAS No: 17115-51-4
• MF: C₄H₆O₃S
• MW: 134.153640270233
• MDL: MFCD00154869
• CID: 122107
• PubChem ID: 5150067
• Update Time: 2025-05-24

tetrahydrothiophene-3-oxo-1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• Dihydrothiophen-3(2H)-one 1,1-dioxide
• 3(2H)-Thiophenone,dihydro-, 1,1-dioxide
• dihydro-3(2H)-Thiophenone 1,1-dioxide
• Tetrahydrothiophene-3-oxo-1,1-dioxide
• 1,1-dioxothiolan-3-one
• dihydrothiophen-3(2H)-one 1,1-dioxide(SALTDATA: FREE)
• 3-Hydroxysulfolene-2
• 4-Hydroxysulfol-2-ene
• 1,1-diketo-2,3-dihydrothiophen-3-ol
• Thiophene-3-ol, 2,3-dihydro-, 1,1-dioxide
• 3-Hydroxy-2,3-dihydrothiophene 1,1-dioxide
• 1,1-DIOXO-TETRAHYDRO-1LAMBDA*6*-THIOPHEN-3-ONE
• 1lambda6-thiolane-1,1,3-trione
• EN300-28283
• 17115-51-4
• F1294-0016
• 3-Oxotetrahydrothiophene 1,1-Dioxide
• A881949
• ZB0047
• MFCD00154869
• CS1065
• BS-12821
• 3-oxothiolane 1,1-dioxide
• Z56771224
• tetrahydrothiophene-3-oxo-1, 1-dioxide
• SCHEMBL561522
• 3-Oxosulfolane
• 1lambda~6~-Thiolane-1,1,3-trione
• AKOS001436191
• CS-0036770
• DTXSID10408811
• UOEHJNULMZMQNM-UHFFFAOYSA-N
• FT-0727962
• dihydrothiophen-3(2H)-one-1,1-dioxide
• 3(2H)-Thiophenone, dihydro-, 1,1-dioxide
• SY030209
• SB11978
• Dihydrothiophen-3(2H)-one1,1-dioxide
• Tetrahydrothiophene-3-one-1,1-dioxide
• 3-oxotetrahydrothiophene dioxide
• 4,5-Dihydro-3(2H)-thiophenone-1,1-dioxide
• DB-064810
• STL454358
• tetrahydrothiophene-3-oxo-1,1-dioxide

• MDL： MFCD00154869
• Inchi： 1S/C4H6O3S/c5-4-1-2-8(6,7)3-4/h1-3H2
• InChI Key： UOEHJNULMZMQNM-UHFFFAOYSA-N
• SMILES： S1(CC(CC1)=O)(=O)=O

Computed Properties

• Exact Mass: 134.00400
• Monoisotopic Mass: 134.00376522g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 59.6Ų

Experimental Properties

• Boiling Point: 393.3℃ at 760 mmHg
• PSA: 59.59000
• LogP: 0.45480

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes Thiolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes

Additional information on tetrahydrothiophene-3-oxo-1,1-dioxide

Tetrahydrothiophene-3-Oxo-1,1-Dioxide: A Comprehensive Overview

Tetrahydrothiophene-3-Oxo-1,1-Dioxide, also known by its CAS registry number 17115-51-4, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, which belongs to the class of thiophenes, has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have shed light on its synthesis, reactivity, and potential uses, making it a topic of considerable research interest.

The structure of Tetrahydrothiophene-3-Oxo-1,1-Dioxide comprises a five-membered ring containing sulfur atoms. The presence of oxygen atoms in the oxo and dioxide groups introduces additional functionality to the molecule, enhancing its reactivity and versatility. This compound is particularly notable for its ability to participate in various chemical transformations, including oxidation and reduction reactions. Researchers have explored its role as an intermediate in the synthesis of more complex molecules, leveraging its stability and reactivity under specific conditions.

Recent advancements in synthetic methodologies have enabled the efficient production of Tetrahydrothiophene-3-Oxo-1,1-Dioxide. For instance, studies have demonstrated the use of oxidizing agents to convert related thiophene derivatives into this compound. The optimization of reaction conditions has significantly improved yield and purity, making it more accessible for large-scale applications. Furthermore, computational chemistry techniques have been employed to predict the electronic structure and reactivity of this compound, providing valuable insights into its behavior under different chemical environments.

The unique properties of Tetrahydrothiophene-3-Oxo-1,1-Dioxide make it a promising candidate for use in various industries. In the pharmaceutical sector, its ability to act as a precursor for bioactive molecules has been extensively studied. Researchers have reported its role in the synthesis of antibiotics and anti-inflammatory agents, highlighting its potential as a key intermediate in drug development. Additionally, its application in materials science has been explored, with studies focusing on its use as a building block for advanced polymers and coatings.

In terms of environmental impact, recent research has examined the biodegradation and toxicity profiles of Tetrahydrothiophene-3-Oxo-1,1-Dioxide. These studies aim to assess its safety for industrial use and ensure compliance with regulatory standards. Findings indicate that under controlled conditions, the compound exhibits low toxicity and is biodegradable under specific environmental conditions. However, further research is required to fully understand its long-term effects on ecosystems.

The synthesis and characterization of Tetrahydrothiophene-3-Oxo-1,1-Dioxide continue to be areas of active research. Scientists are exploring novel synthetic pathways that could enhance efficiency and reduce costs associated with production. Moreover, investigations into its catalytic properties are underway, with potential applications in heterogeneous catalysis being explored. These developments underscore the compound's importance as a versatile building block in modern chemistry.

In conclusion, Tetrahydrothiophene-3-Oxo-1,1-Dioxide (CAS No: 17115-51-4) is a compound with remarkable potential across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application studies, position it as a valuable tool for researchers and industry professionals alike. As ongoing research continues to uncover new insights into its behavior and utility, this compound is poised to play an increasingly significant role in the development of innovative chemical solutions.